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Compound of Interest

Compound Name: m-PEG7-aldehyde

Cat. No.: B609287

This guide provides a comprehensive overview of the safety information for methoxy-
polyethylene glycol with seven ethylene glycol units and a terminal aldehyde functional group
(m-PEG7-aldehyde). The information is compiled from safety data sheets of structurally similar
polyethylene glycol (PEG) derivatives and is intended for researchers, scientists, and
professionals in drug development.

Hazard Identification and Classification

Based on data from similar PEG aldehyde compounds, m-PEG7-aldehyde is generally
considered to have a low hazard profile. It is not typically classified as a hazardous substance.
[1] However, as with any chemical reagent, appropriate safety precautions should be observed.

Quantitative Hazard Ratings:

The following table summarizes the typical hazard ratings for methoxy PEG derivatives, which
are expected to be similar for m-PEG7-aldehyde.
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Potential Health Effects

The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The potential
health effects are generally mild.

¢ Inhalation: May act as a mechanical irritant, but no adverse health effects are expected from
inhalation under normal conditions.[1]

¢ Ingestion: Ingestion of large doses, particularly of lower molecular weight PEGs, may cause
gastrointestinal upset.[1]

o Skin Contact: No significant adverse effects are expected.[1]
o Eye Contact: Not expected to cause significant irritation.[1]

e Chronic Exposure: No information on the effects of chronic exposure has been found.[1]

First Aid Measures

The following diagram outlines the recommended first aid procedures in case of exposure to
m-PEG7-aldehyde.
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First Aid Procedure

Route of Exposure

Flush eyes with plenty of water for at least 15 minutes.
Eye Contact - Get medical advice if irritation develops.

) Flush skin with plenty of soap and water for at least 15 minutes.
Skin Contact Remove contaminated clothing.

Ingestion If large amounts are swallowed,
give water to drink and get medical advice.

Inhalation >(Move to fresh air.)

D0

Click to download full resolution via product page

First Aid Procedures for m-PEG7-aldehyde Exposure.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of m-PEG7-aldehyde and

ensure laboratory safety.

Recommended Handling and Storage Protocol:
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Safe Handling

- Safety goggles
- Lab coat
- Proper gloves

Wear appropriate Personal Protective Equipment (PPE):

A

@se in a well-ventilated area or under a fume hood]

\ 4

Avoid unnecessary exposure.
Avoid contact with skin, eyes, and clothing.

Proper Storage

Geep in a tightly closed containeg

\

(Store under an inert atmosphere (e.qg., nitrogen or argon)]

\ 4

Store in a cool, dry place.
Long-term storage at -20°C is recommended.

\ 4

Grotect from light and physical damage]

Click to download full resolution via product page

Recommended protocol for handling and storage of m-PEG7-aldehyde.

Physical and Chemical Properties

While a specific safety data sheet for m-PEG7-aldehyde was not located, the properties of
polyethylene glycol and its derivatives are well-documented.

Property Value
White to off-white solid or viscous liquid,
Appearance , ,
depending on molecular weight.
Solubility Soluble in water and many organic solvents.[2]
N Chemically stable under standard ambient
Stability

conditions.
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Stability and Reactivity

m-PEG7-aldehyde is generally stable. However, certain conditions and materials should be
avoided.

» Conditions to Avoid: Strong heating.
e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

o Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide
and carbon dioxide.

Toxicological Information

No specific toxicological studies for m-PEG7-aldehyde were found. However, polyethylene
glycol, the backbone of this molecule, is known to be non-toxic and biocompatible, which is
why it is widely used in pharmaceutical applications.[2]

Disposal Considerations

Dispose of m-PEG7-aldehyde and its containers in accordance with local, regional, and
national regulations. It is recommended to dispose of the chemical waste through a licensed
contractor. Do not flush to sewer.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b609287#m-peg7-aldehyde-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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